Cas no 26308-44-1 (1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid)
26308-44-1 structure
Product Name:1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid
CAS No:26308-44-1
MF:C8H11N3O4
MW:213.190641641617
CID:914418
PubChem ID:24728979
Update Time:2025-04-19
1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid
- 2,5-diethyl-4-nitropyrazole-3-carboxylic acid
- 1,3-Diethyl-4-nitropyrazol-5-carbonsaeure
- 2,5-diethyl-4-nitro-2H-pyrazole-3-carboxylic acid
- 2,5-diethyl-4-nitro-3-pyrazolecarboxylic acid
- 2,5-diethyl-4-nitro-pyrazole-3-carboxylic acid
- A818373
- 26308-44-1
- DTXSID00646604
- AKOS015151966
-
- Inchi： 1S/C8H11N3O4/c1-3-5-6(11(14)15)7(8(12)13)10(4-2)9-5/h3-4H2,1-2H3,(H,12,13)
- InChI Key： CYRXJCKKLRXCIT-UHFFFAOYSA-N
- SMILES： OC(C1=C(C(CC)=NN1CC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 213.07500
- Monoisotopic Mass: 213.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.94000
- LogP: 1.59500
1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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